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Compound of Interest

Compound Name: 2-benzyl-N-methylaniline

CAS No.: 51570-52-6

Cat. No.: B13498410

Get Quote

Executive Summary & Strategic Context
N-Methyl-2-benzylaniline (CAS: Not commonly listed as commodity, specific isomer of

C14H15N) is a secondary amine featuring an ortho-benzyl substituent on the aniline ring.[1] It

is distinct from its tertiary amine isomer, N-benzyl-N-methylaniline.[1]

Primary Application: Building block for acridine derivatives, dyes, and fused heterocycles in

medicinal chemistry.

Analytical Challenge: Distinguishing the C-alkylated product (N-methyl-2-benzylaniline) from

the N-alkylated isomer (N-benzyl-N-methylaniline) during synthesis (e.g., Hofmann-Martius

rearrangement or reductive alkylation).

Key Identifier: The 13C NMR chemical shift of the methylene bridge (

) is the definitive discriminator between the C-benzyl (~38 ppm) and N-benzyl (~55 ppm)
isomers.[1]
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Sample Conditions:

Solvent: Chloroform-

(CDCl

)[1]

Frequency: 100 MHz (for 13C)[1]

Reference: Tetramethylsilane (TMS) at 0.00 ppm or CDCl

triplet centered at 77.16 ppm.[1]

Table 1: 13C NMR Chemical Shifts (δ, ppm)
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Signal (ppm) Multiplicity Assignment Structural Context

147.4 C (quat) C-1 (Aniline)

Ipso-carbon attached

to N-Me.[1]

Deshielded by

Nitrogen.

139.5 C (quat) C-1' (Benzyl)

Ipso-carbon of the

benzyl phenyl ring.[1]

[2]

130.6 CH C-3 (Aniline)
Ortho to benzyl group;

aromatic CH.[1]

128.9 CH C-Benz (Meta)

Benzyl ring meta

carbons (overlapped).

[1]

128.7 CH C-Benz (Ortho)

Benzyl ring ortho

carbons (overlapped).

[1]

128.1 CH C-4 (Aniline)
Para to benzyl group

(or benzyl para).[1]

126.6 C (quat) C-2 (Aniline)

Ortho-substituted

carbon bearing the

benzyl group.[1]

126.1 CH C-Benz (Para)
Benzyl ring para

carbon.[1]

124.7 CH C-5 (Aniline)
Meta to amino group.

[1]

117.2 CH C-4 (Aniline)

Para to amino group

(shielded by

resonance).[1]

110.2 CH C-6 (Aniline)
Ortho to amino group

(highly shielded).[1]
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38.1 CH₂ Methylene Bridge

CRITICAL

DIAGNOSTIC PEAK

(Ar-CH₂-Ar).

30.9 CH₃ N-Methyl
Methyl group attached

to Nitrogen.[1]

Note on Assignments: The signals at 110.2 and 117.2 ppm are characteristic of the electron-rich

positions ortho and para to the methylamino group. The shift at 38.1 ppm confirms the benzyl

group is attached to a Carbon atom (C-2), not the Nitrogen.[1]

Comparative Analysis: Isomers & Precursors
The following table contrasts N-methyl-2-benzylaniline with its most common confusion points.

Table 2: Diagnostic Shift Comparison

Compound Structure Type N-Me (ppm)
Methylene (-

CH₂-) (ppm)

C-1 (Ipso)

(ppm)

N-Methyl-2-

benzylaniline

Secondary

Amine (Ortho-

subst.)[1]

30.9 38.1 147.4

N-Benzyl-N-

methylaniline

Tertiary Amine

(N-subst.)
38.5 56.5 ~149.0

2-Benzylaniline
Primary Amine

(Precursor)
Absent 39.0 ~144.0

Analysis:

N-Me Shift: The N-methyl group in the secondary amine (30.9 ppm) is significantly shielded

compared to the tertiary amine isomer (~38.5 ppm).[1]
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Methylene Shift: The benzyl methylene attached to the ring (38.1 ppm) is far upfield

compared to the benzyl methylene attached to nitrogen (56.5 ppm).[1] This >18 ppm

difference is the primary validation check.

Experimental Protocol: Synthesis & Validation
Objective: Synthesize N-methyl-2-benzylaniline via Ru(II)-catalyzed N-methylation of 2-

benzylaniline (Green Chemistry Route) or Reductive Amination.

Method A: Ru(II)-Catalyzed N-Methylation (High Purity)
Reagents: 2-Benzylaniline (1.0 equiv), Methanol (Solvent/C1 source), Ru(II) catalyst (e.g.,

RuCl₂(PPh₃)₃/DPEPhos), KOtBu (Base).[1]

Conditions: 110°C, Sealed tube, 24h.

Step-by-Step Workflow:

Charge: In a glovebox, add 2-benzylaniline (1 mmol), Ru-catalyst (1 mol%), and KOtBu (0.5

equiv) to a pressure tube.

Solvent: Add anhydrous Methanol (2 mL). Seal the tube.

Reaction: Heat to 110°C in an oil bath for 24 hours. (Methanol acts as the methylating agent

via "borrowing hydrogen" mechanism).[1]

Workup: Cool to RT. Dilute with water (10 mL). Extract with Ethyl Acetate (3 x 10 mL).

Purification: Dry organic layer over Na₂SO₄. Concentrate in vacuo. Purify via silica gel flash

chromatography (Eluent: Hexane/EtOAc 95:5).

Yield: Expect 75–85% as a colorless oil.

Self-Validating Analytical Workflow
The following diagram illustrates the decision logic to confirm the structure using the data

provided above.
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Crude Product
(After Workup)

Acquire 1H NMR

Acquire 13C NMR

Check N-Me Region
(30-40 ppm)

Signal at ~30.9 ppm?
(Secondary Amine)

Yes

Signal at ~38.5 ppm?
(Tertiary Amine)

No

Check CH2 Region
(35-60 ppm)

Signal at ~38.1 ppm
(C-Benzyl)

Found 38.1

Signal at ~56.5 ppm
(N-Benzyl)

Found 56.5

CONFIRMED:
N-Methyl-2-benzylaniline

REJECT:
N-Benzyl-N-methylaniline

(Isomer)
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Caption: Logic flow for structural validation using 13C NMR chemical shifts to distinguish

between C-alkylated and N-alkylated isomers.

References
Comparitive Isomer Data & Synthesis: Ru(II)-Catalyzed N-Methylation of Amines Using

Methanol as the C1 Source. ACS Omega / PMC. (Detailed spectral data for compound 3q).

General Aniline Shift Data: Comparison of the substituent effects on the 13C NMR... in

substituted benzylideneanilines. ResearchGate. (Context for aniline ring shifts).

Precursor Synthesis: Synthesis of 2-benzyl N-substituted anilines via imine condensation.

Beilstein J. Org.[3] Chem. (Protocol for 2-benzylaniline precursors).

Hofmann-Martius Rearrangement: Mechanistic Studies on Rearrangements of N-alkylated

anilines. Cambridge University Press.[4] (Historical context for isomer generation). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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